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Compound of Interest

Compound Name: Ytterbium-171

Cat. No.: B1261637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the protocols for the coherent

manipulation of Ytterbium-171 (¹⁷¹Yb) qubits. The unique electronic structure of ¹⁷¹Yb, with its

nuclear spin-1/2, offers a highly coherent and controllable qubit system, making it a leading

platform for quantum computing and simulation.[1] This document outlines the fundamental

procedures for qubit initialization, single-qubit gate operations, two-qubit entangling gates, and

high-fidelity readout.

Ytterbium-171 Qubit Properties
The choice of ¹⁷¹Yb as a qubit is motivated by its advantageous atomic structure. The qubit is

encoded in the hyperfine "clock" states of the ground electronic state, which are first-order

insensitive to magnetic field fluctuations, leading to long coherence times.[2]
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Property Value Reference

Nuclear Spin (I) 1/2 [2]

Qubit States 2S1/2, F=0, mF=0 ( 0⟩) and 2S1/2, F=1, mF=0 (

T1 Coherence Time > 1 hour [3]

T2* Coherence Time ~1 second

Single-Qubit Gate Fidelity > 99.9% [4]

Two-Qubit Gate Fidelity > 99.7% [5]

Experimental Protocols
Qubit Initialization: Optical Pumping
Qubit initialization is achieved through optical pumping to prepare the atom in the |0⟩ state with

high fidelity. This process involves driving specific hyperfine transitions to systematically move

the population out of the F=1 manifold.[2]

Protocol:

Doppler Cooling: A laser tuned to the 2S1/2 ↔ 2P1/2 transition at 369.53 nm is used for

Doppler cooling of the trapped ¹⁷¹Yb ion.[2]

Repumping: A repumping laser at 935 nm is used to prevent population trapping in the 2D3/2

state.

State Preparation:

A σ- polarized laser beam, resonant with the 2S1/2, F=1 → 2P1/2, F=0 transition, is

applied.

This optically pumps the atom, which will eventually decay into the 2S1/2, F=0, mF=0

state (|0⟩), which is a dark state for this transition.

The process is continued until a high probability of the atom being in the |0⟩ state is

achieved.
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Qubit Initialization Workflow

Trapped ¹⁷¹Yb Atom

Doppler Cooling
(369.53 nm laser)

Repumping
(935 nm laser)

Optical Pumping
(σ- polarized 369.53 nm laser on F=1 -> F'=0)

Qubit in |0⟩ state

Click to download full resolution via product page

Qubit Initialization Workflow

Single-Qubit Gates: Microwave and Optical Control
Single-qubit rotations are performed by applying resonant microwave or optical fields to drive

transitions between the |0⟩ and |1⟩ states.

Microwave fields offer a robust method for global single-qubit rotations.

Protocol:

Microwave Field Application: A microwave field at approximately 12.6 GHz, resonant with the

|0⟩ ↔ |1⟩ hyperfine splitting, is applied to the qubit.
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Rabi Oscillations: The duration and phase of the microwave pulse determine the rotation

angle and axis on the Bloch sphere. For example, a 'π-pulse' inverts the qubit state from |0⟩

to |1⟩ or vice versa.[6]

Pulse Shaping: To achieve high fidelity, the microwave pulses can be shaped (e.g., Gaussian

or DRAG pulses) to minimize off-resonant excitation and other errors.[7]

Single-Qubit Gate (Microwave) Workflow

Qubit in initial state
(e.g., |0⟩)

Apply shaped microwave pulse
(~12.6 GHz)

Qubit in rotated state
(e.g., α|0⟩ + β|1⟩)

Click to download full resolution via product page

Single-Qubit Microwave Gate

For individual addressing of qubits in an array, focused laser beams can be used to perform

single-qubit gates via two-photon Raman transitions.

Protocol:

Raman Lasers: Two laser beams with a frequency difference matching the qubit splitting

(12.6 GHz) are used.

Individual Addressing: The beams are focused onto a single ion to drive a local rotation.
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AC Stark Shift Compensation: The laser intensities and detunings are carefully controlled to

minimize AC Stark shifts on neighboring qubits.

Two-Qubit Gates: Rydberg-Mediated Interactions
Entangling gates between two qubits are a crucial component of a universal quantum

computer. In neutral atom systems, this is often achieved through the Rydberg blockade

mechanism.[8][9]

Protocol:

State-Selective Excitation: A laser is used to excite one of the qubit states (e.g., |1⟩) of a

"control" atom to a highly excited Rydberg state.

Rydberg Blockade: If a neighboring "target" atom is also in the |1⟩ state, its excitation to the

Rydberg state is suppressed due to the strong interaction between the two Rydberg atoms

(Rydberg blockade).

Conditional Phase Gate (CZ):

A π-pulse is applied to the control qubit, exciting it to the Rydberg state if it is in |1⟩.

A 2π-pulse is applied to the target qubit. If the control qubit is in the Rydberg state, the

target qubit's state is unchanged but acquires a phase shift. If the control qubit is not in the

Rydberg state, the target qubit undergoes a full 2π rotation and acquires no net phase.

A final π-pulse is applied to the control qubit to de-excite it from the Rydberg state.

CNOT Gate: A CNOT gate can be constructed from a CZ gate by applying single-qubit

Hadamard gates to the target qubit before and after the CZ gate.[10]
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Two-Qubit CZ Gate (Rydberg) Workflow

Two qubits in initial state

π-pulse on control qubit
(state-selective Rydberg excitation)

2π-pulse on target qubit
(conditional phase accumulation)

π-pulse on control qubit
(de-excitation)

Entangled state
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Qubit Readout Workflow

Qubit in final state

Apply detection laser
(resonant with |1⟩ transition)

Collect scattered photons

State is |1⟩

Photons detected

State is |0⟩

No photons detected
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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